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Compound of Interest

Compound Name: TCO-PEGZ2-NHS ester

Cat. No.: B8115160

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical structure,
properties, and applications of TCO-PEG2-NHS ester, a heterobifunctional crosslinker pivotal
in the field of bioconjugation. This document details its mechanism of action, provides
structured data on its properties, and offers detailed experimental protocols for its use.

Introduction

TCO-PEG2-NHS ester is a powerful tool for covalently linking molecules, particularly in the
development of antibody-drug conjugates (ADCs), PROTACS, and other targeted therapeutics.
It features two key reactive groups: a trans-cyclooctene (TCO) group and an N-
hydroxysuccinimide (NHS) ester, connected by a two-unit polyethylene glycol (PEG) spacer.

The TCO group participates in a highly efficient and bioorthogonal inverse-electron-demand
Diels-Alder (iEDDA) "click chemistry" reaction with tetrazine-functionalized molecules.[1] This
reaction is known for its rapid kinetics and high specificity, allowing for conjugation in complex
biological media.[1][2] The NHS ester, on the other hand, reacts with primary amines, such as
those found on the side chains of lysine residues in proteins, to form stable amide bonds.[3][4]
The hydrophilic PEG spacer enhances water solubility, reduces aggregation of conjugates, and
minimizes steric hindrance.

Chemical Structure and Properties

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b8115160?utm_src=pdf-interest
https://www.benchchem.com/product/b8115160?utm_src=pdf-body
https://www.benchchem.com/product/b8115160?utm_src=pdf-body
https://broadpharm.com/product-categories/peg-linkers/tco-peg
https://broadpharm.com/product-categories/peg-linkers/tco-peg
https://broadpharm.com/product-categories/peg-linkers/tetrazine-peg
https://www.interchim.fr/ft/M/MRU990.pdf
https://www.glenresearch.com/reports/gr33-13
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8115160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The fundamental characteristics of TCO-PEG2-NHS ester are summarized below.

Chemical Structure

Below is a diagram illustrating the chemical structure of TCO-PEG2-NHS ester.
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Preparation
Protein in Amine-Free Buffer Prepare 10 mM TCO-PEG2-NHS
(2-5 mg/mL) Ester in DMSO/DMF

Reaction

Add 10-20x Molar Excess
of TCO-PEG2-NHS Ester

;

Incubate 1 hr at Room Temp

Quenching & Purification

Add Quenching Buffer
(50-100 mM Tris-HCI)

:

Incubate 5-15 min

l

Purify via Desalting Column
or Dialysis

TCO-Labeled Protein
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Tetrazine-Functionalized

TCO-Labeled Protein
Molecule

IEDDAClick Chemistry

Mix and Incubate
(30 min - 2 hr)

Stable Dihydropyridazine Linkage

Final Bioconjugate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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